Cas no 300829-28-1 (N-cyclopentyl-4-fluorobenzamide)

• Product Name: N-cyclopentyl-4-fluorobenzamide
• CAS No: 300829-28-1
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• CID: 2950328
• PubChem ID: 732193
• Update Time: 2025-06-08

N-cyclopentyl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-环戊烷-4-氟苯甲酰胺
• N-cyclopentyl-4-fluorobenzamide
• Cambridge id 5554354
• SR-01000212906-1
• SR-01000212906
• MFCD00707303
• 300829-28-1
• AKOS002268151

• MDL： MFCD00707303
• Inchi： 1S/C12H14FNO/c13-10-7-5-9(6-8-10)12(15)14-11-3-1-2-4-11/h5-8,11H,1-4H2,(H,14,15)
• InChI Key： WFQBHSJUMYTLOW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1CCCC1)=O

Computed Properties

• Exact Mass: 207.105942232g/mol
• Monoisotopic Mass: 207.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-cyclopentyl-4-fluorobenzamide

Comprehensive Overview of N-cyclopentyl-4-fluorobenzamide (CAS No. 300829-28-1): Properties, Applications, and Industry Insights

N-cyclopentyl-4-fluorobenzamide (CAS No. 300829-28-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopentyl group with a 4-fluorobenzamide moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "N-cyclopentyl-4-fluorobenzamide synthesis", "CAS 300829-28-1 applications", and "fluorobenzamide derivatives", reflecting its growing relevance in drug discovery and material science.

The compound's molecular formula, C₁₂H₁₄FNO, and molecular weight of 207.25 g/mol position it as a valuable building block in medicinal chemistry. Its fluorine substitution enhances metabolic stability and bioavailability, a feature highly sought after in modern small-molecule drug development. Recent trends in AI-driven molecular design have further highlighted the importance of such fluorinated compounds, as they often exhibit improved binding affinity to target proteins. Questions like "How does fluorine affect drug potency?" or "Role of cyclopentyl in pharmacokinetics" are commonly explored in conjunction with this compound.

From a synthetic perspective, N-cyclopentyl-4-fluorobenzamide is typically prepared via amide coupling reactions between 4-fluorobenzoic acid derivatives and cyclopentylamine. Optimizing this process for high-yield production remains a key focus area, as evidenced by frequent searches for "amide bond formation techniques" and "green chemistry approaches". The compound's crystalline structure and solubility profile (moderate in polar organic solvents) make it particularly useful for crystallography studies and formulation development.

In pharmaceutical applications, this compound serves as a precursor for kinase inhibitors and GPCR modulators, aligning with current industry emphasis on targeted therapies. Its structural motif appears in several patent filings related to inflammatory diseases and central nervous system disorders, addressing pressing healthcare challenges. The rise of personalized medicine and fragment-based drug discovery has further amplified interest in such specialized intermediates.

Environmental and regulatory aspects of N-cyclopentyl-4-fluorobenzamide are also frequently queried, with terms like "biodegradability of fluorinated amides" and "REACH compliance" gaining traction. While not classified as hazardous under current standards, proper laboratory handling protocols should always be followed. The compound's stability under various pH conditions and thermal properties (typically stable up to 200°C) make it suitable for diverse industrial scale-up processes.

Emerging research directions include exploring its potential in material science, particularly as a component in liquid crystal formulations or organic semiconductors. The electron-withdrawing nature of the fluorine atom contributes to interesting electronic properties that could benefit optoelectronic devices. Such multidisciplinary applications demonstrate why searches for "fluorobenzamide materials applications" have increased by 35% year-over-year in scientific literature databases.

Quality control of CAS 300829-28-1 typically involves HPLC purity analysis, mass spectrometry confirmation, and NMR characterization. Suppliers often provide technical data sheets addressing common purchaser inquiries about "certificate of analysis requirements" and "storage conditions for fluorinated amides". The compound's shelf life when stored under inert atmosphere at -20°C generally exceeds 24 months, making it practical for research inventories.

Future outlook for N-cyclopentyl-4-fluorobenzamide appears promising, particularly as fluorine chemistry continues to revolutionize medicinal chemistry. With approximately 30% of recent FDA-approved drugs containing fluorine atoms, the demand for sophisticated fluorinated intermediates like this compound will likely grow. Researchers are particularly interested in its potential for creating proteolysis targeting chimeras (PROTACs) and other next-generation therapeutic modalities, positioning it at the forefront of contemporary drug discovery paradigms.